Cas no 514808-63-0 ((2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide
• CAS No: 514808-63-0
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6072131
• PubChem ID: 1307901
• Update Time: 2025-10-05

(2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide
• 3-(3,4-dimethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acrylamide
• (2E)-3-(3,4-dimethoxyphenyl)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]prop-2-enamide
• 2-Propenamide, 3-(3,4-dimethoxyphenyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-
• F1443-3969
• (2E)-3-(3,4-DIMETHOXYPHENYL)-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENAMIDE
• SR-01000262119
• SR-01000262119-1
• (E)-3-(3,4-dimethoxyphenyl)-N-(4-(pyrrolidin-1-ylsulfonyl)phenyl)acrylamide
• 514808-63-0
• SCHEMBL20670842
• AKOS000494268
• (E)-3-(3,4-DIMETHOXYPHENYL)-N-[4-(1-PYRROLIDINYLSULFONYL)PHENYL]-2-PROPENAMIDE
• (E)-3-(3,4-dimethoxyphenyl)-N-(4-pyrrolidin-1-ylsulfonylphenyl)prop-2-enamide

• Inchi： 1S/C21H24N2O5S/c1-27-19-11-5-16(15-20(19)28-2)6-12-21(24)22-17-7-9-18(10-8-17)29(25,26)23-13-3-4-14-23/h5-12,15H,3-4,13-14H2,1-2H3,(H,22,24)
• InChI Key： HPIONPSSTKLGMS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCCC2)(=O)=O)C=C1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• pka: 12.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide

Introduction to (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide (CAS No. 514808-63-0)

(2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide, also known by its CAS number 514808-63-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as amides, which are characterized by the presence of a carbonyl group bonded to a nitrogen atom. The unique structural features of this compound, particularly the dimethoxyphenyl and pyrrolidine-1-sulfonyl moieties, contribute to its biological activity and pharmacological properties.

The dimethoxyphenyl group is a common structural motif found in various natural and synthetic compounds with diverse biological activities. This group is known for its ability to interact with specific receptors and enzymes, making it a valuable component in the design of drugs targeting various diseases. In the context of (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide, the dimethoxyphenyl moiety likely plays a crucial role in modulating the compound's affinity for target proteins and enhancing its therapeutic efficacy.

The pyrrolidine-1-sulfonyl group is another key structural feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The presence of this group in (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide suggests that it may exhibit similar biological activities. Recent studies have shown that compounds containing sulfonamides can effectively inhibit specific enzymes involved in disease pathways, making them promising candidates for drug development.

In terms of its potential therapeutic applications, (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide has been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Additionally, it has shown promise in inhibiting the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide have also been studied to understand its behavior in biological systems. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its ability to cross cell membranes and reach target tissues efficiently makes it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-(3,4-dimethoxyphenyl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide in human subjects. Early results from these trials have shown promising outcomes, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of (2E)-3-(3,4-dimethoxyphenyl strong>-N-4-(< strong >pyrrolidine -1-sulfonyl strong >) phenylprop -2-enamide as a novel treatment option for various diseases. p > < p >In conclusion , ( 2 E ) - 3 - ( 3 , 4 - < strong > dimethoxyphenyl strong >) - N - 4 - ( < strong > pyrrolidine - 1 - sulfonyl strong >) phenylprop - 2 - enamide ( CAS No . 514808 - 63 - 0 ) is a promising compound with significant potential in medicinal chemistry . Its unique structural features , combined with its favorable pharmacokinetic properties , make it an attractive candidate for further research and development . As ongoing studies continue to elucidate its mechanisms of action and therapeutic applications , this compound holds great promise for addressing unmet medical needs and improving patient outcomes . p > article > response >